7-fluoro-4-methyl-5-vinyl-3H-isobenzofuran-1-one

• Molecular Formula: C11H9FO2
• Molecular Weight: 192.19 g/mol
• IUPAC Name: 5-ethenyl-7-fluoro-4-methyl-3H-2-benzofuran-1-one
• InChI: InChI=1S/C11H9FO2/c1-3-7-4-9(12)10-8(6(7)2)5-14-11(10)13/h3-4H,1,5H2,2H3
• InChI Key: BTOXXBFEACCYKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2COC(=O)C2=C(C=C1C=C)F

Description

7-fluoro-4-methyl-5-vinyl-3H-isobenzofuran-1-one is a useful research compound. Its molecular formula is C11H9FO2 and its molecular weight is 192.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-bromo-7-fluoro-4-methyl-3H-isobenzofuran-1-one (0.6 g, 2.45 mmol), potassium vinyltrifluoroborate (492 mg, 3.67 mmol) and Pd(dppf)Cl2 (100 mg) in 20 mL of TEA and 20 mL of EtOH was heated to reflux under N2 for 4 hrs and then concentrated. The resulting oil was purified by prep-TLC to give 7-fluoro-4-methyl-5-vinyl-3H-isobenzofuran-1-one.